Cas no 1934507-69-3 (1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 1934507-69-3
• MF: C₈H₁₂O₄S
• MW: 204.243481636047
• CID: 5717397
• PubChem ID: 130705934
• Update Time: 2025-06-25

1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934507-69-3
• 1-(4-Hydroxy-1,1-dioxidotetrahydrothiophen-3-yl)cyclopropane-1-carbaldehyde
• 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde
• EN300-1620297

• Inchi： 1S/C8H12O4S/c9-5-8(1-2-8)6-3-13(11,12)4-7(6)10/h5-7,10H,1-4H2
• InChI Key： ZMLSFCOIVFPOJP-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)C1(C=O)CC1)O)(=O)=O

Computed Properties

• Exact Mass: 204.04563003g/mol
• Monoisotopic Mass: 204.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 1-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(4-Hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)cyclopropane-1-carbaldehyde (CAS No. 1934507-69-3)

The compound 1-(4-Hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 1934507-69-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioethers and contains a cyclopropane ring fused with a thiolane moiety, making it structurally distinct and intriguing for further exploration.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The presence of a hydroxyl group (-OH) and an aldehyde (-CHO) functional group in its structure introduces versatility in its reactivity and potential applications. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of 1-(4-Hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)cyclopropane involves a multi-step process that includes the formation of the thiolane ring through oxidative coupling reactions. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack due to the electron-deficient nature of the aldehyde group.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in catalytic processes and as a ligand in coordination chemistry.

The structural uniqueness of cyclopropane-carbaldehyde derivatives also makes them valuable in materials science. For instance, their incorporation into polymer matrices has been shown to enhance mechanical properties due to their rigid cyclopropane ring structure. This application is particularly promising for industries requiring high-performance materials, such as aerospace and electronics.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound. Studies indicate that under aerobic conditions, it undergoes rapid microbial degradation, reducing its environmental footprint. This is a critical factor for industries aiming to comply with stringent environmental regulations while utilizing such compounds in their processes.

In conclusion, 1-(4-Hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)cyclopropane (CAS No. 1934507-69-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.